Potassium permanganate

• CAS No.: 7722-64-7
• Product Name: Potassium permanganate
• Molecular Formula: KMnO4
• Molecular Weight: 158.034 g/mol
• IUPAC Name: potassium;permanganate
• Standard InChI: InChI=1S/K.Mn.4O/q+1;;;;;-1
• Standard InChIKey: VZJVWSHVAAUDKD-UHFFFAOYSA-N
• Isomeric SMILES: [O-][Mn](=O)(=O)=O.[K+]
• SMILES: [O-][Mn](=O)(=O)=O.[K+]
• Canonical SMILES: [O-][Mn](=O)(=O)=O.[K+]
• Colorform: Dark purple or bronze-like crystals; Almost opaque by transmitted light and of a blue metallic luster by reflected air.; Purple orthorhombic crystals; Bipyrimidal rhombic prisms
• Density: 2.7 at 59 °F (USCG, 1999); 2.7 g/cu cm; 2.7 g/cm³
• Melting Point: greater than 464 °F (USCG, 1999); Decomposes
• Physical Description: Potassium permanganate appears as a purplish colored crystalline solid. Noncombustible but accelerates the burning of combustible material. If the combustible material is finely divided the mixture may be explosive. Contact with liquid combustible materials may result in spontaneous ignition. Contact with sulfuric acid may cause fire or explosion. Used to make other chemicals and as a disinfectant.; DryPowder; PelletsLargeCrystals; DARK PURPLE CRYSTALS.
• Description: Potassium permanganate appears as a purplish colored crystalline solid. Noncombustible but accelerates the burning of combustible material. If the combustible material is finely divided the mixture may be explosive. Contact with liquid combustible materials may result in spontaneous ignition. Contact with sulfuric acid may cause fire or explosion. Used to make other chemicals and as a disinfectant.; Permanganic acid (HMnO4), potassium salt. A highly oxidative, water-soluble compound with purple crystals, and a sweet taste. (From McGraw-Hill Dictionary of Scientific and Technical Information, 4th ed)
• Shelf Life: STABLE IN AIR AND LIGHT; SOLN ARE UNSTABLE
• Solubility: Soluble in many organic solvents; also by concentrated acids with the liberation of oxygen.; Soluble in acetone and methanol; Soluble in acetic acid, trifluoroacetic acid, acetic anhydride, pyridine, benzonitrile, sulfolane.; In water, 6.40X10+4 mg/l @ 20 °C; 25 g/100 @ 65 °C water; Solubility in water, g/100ml at 20 °C: 6.4 (moderate)
• Synonyms: Permanganate, Potassium; Potassium Permanganate
• Vapor Pressure: Vapor pressure at 20 °C: negligible
• PubChem Compound: 516875
• Last Modified: Nov 11 2021